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Abstract
Etofesalamide, a salicylanilide derivative identified by the CAS number 64700-55-6, has

garnered research interest for its therapeutic potential, initially in dermatology for conditions like

chronic eczema and more recently in oncology.[1] Its chemical structure, N-(4-ethoxyphenyl)-2-

hydroxybenzamide, provides a foundation for its biological activity. This technical guide offers a

comprehensive overview of the available physicochemical properties of Etofesalamide and

related salicylanilides, outlines general experimental protocols for their determination, and

explores the current understanding of its mechanism of action, particularly in the context of

cancer research. Due to a notable scarcity of publicly available experimental data specifically

for Etofesalamide, this guide supplements information with data on the parent compound,

salicylanilide, and general characteristics of the salicylanilide class to provide a broader context

for researchers.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental for all

stages of drug discovery and development, influencing formulation, pharmacokinetics, and
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pharmacodynamics. While specific experimental data for Etofesalamide is limited, the

following tables summarize its known identifiers and provide key physicochemical parameters

for the parent compound, salicylanilide, as a reference.

Etofesalamide: Core Data
Property Value Source

IUPAC Name
N-(4-ethoxyphenyl)-2-

hydroxybenzamide
-

Synonyms Ethoxy Benzene Willow Amine [2]

CAS Number 64700-55-6 -

Molecular Formula C15H15NO3

Molecular Weight 257.28 g/mol

Chemical Structure (See Figure 1) -

Figure 1: Chemical Structure of Etofesalamide

Salicylanilide: Reference Physicochemical Data
As a close structural analog, the physicochemical properties of salicylanilide can offer valuable

insights for researchers working with Etofesalamide.
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Property Value Source

Melting Point
Not Available for

Etofesalamide
-

Boiling Point
Not Available for

Etofesalamide
-

Aqueous Solubility
Not Available for

Etofesalamide
-

pKa
Not Available for

Etofesalamide
-

LogP
Not Available for

Etofesalamide
-

Note: The lack of specific experimental data for Etofesalamide's melting point, boiling point,

aqueous solubility, pKa, and LogP highlights a significant data gap in the scientific literature.

Researchers are encouraged to perform experimental determinations of these properties.

Experimental Protocols
Accurate determination of physicochemical properties is crucial. The following sections outline

general experimental methodologies that can be adapted for the characterization of

Etofesalamide.

Synthesis of Etofesalamide
A general workflow for the synthesis of Etofesalamide is presented below. This process

typically involves the condensation of salicylic acid with 4-ethoxyaniline.
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Synthesis of Etofesalamide

Salicylic Acid +
4-Ethoxyaniline

Condensation Reaction
(e.g., using a coupling agent or

 converting salicylic acid to an acyl chloride)

Purification
(e.g., Recrystallization, Chromatography)

Characterization
(e.g., NMR, Mass Spectrometry, IR)

Etofesalamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of Etofesalamide.
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Determination of Melting Point
The melting point can be determined using a standard capillary melting point apparatus.

Melting Point Determination

Dry, powdered sample of Etofesalamide

Pack sample into a capillary tube

Place in melting point apparatus

Heat gradually and observe

Record temperature range
 from first liquid to complete liquefaction
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Caption: Workflow for melting point determination.

Determination of Aqueous Solubility
The shake-flask method is a common technique for determining aqueous solubility.
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Aqueous Solubility Determination (Shake-Flask Method)

Add excess Etofesalamide to water

Agitate at a constant temperature
(e.g., 24-48 hours) to reach equilibrium

Separate undissolved solid
(e.g., centrifugation, filtration)

Quantify the concentration of
Etofesalamide in the aqueous phase
(e.g., HPLC, UV-Vis Spectroscopy)

Solubility (mg/mL or mol/L)
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pKa Determination (Potentiometric Titration)

Dissolve Etofesalamide in a suitable solvent
(e.g., water/co-solvent mixture)

Titrate with a standard acid or base

Record pH as a function of titrant volume

Analyze the titration curve to
determine the pKa value(s)

pKa
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LogP Determination (Shake-Flask Method)

Prepare octanol-saturated water and
water-saturated octanol

Dissolve Etofesalamide in one phase

Mix with the other phase and agitate
to reach equilibrium

Separate the two phases

Quantify Etofesalamide concentration
in both phases (e.g., HPLC, UV-Vis)

Calculate LogP = log([Etofesalamide]octanol / [Etofesalamide]water)
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Proposed DNA Alkylation Mechanism of Etofesalamide

Etofesalamide

Metabolic Activation
(if required)

Cellular DNA

Covalent Binding

DNA Adduct Formation

Blockage of DNA Replication
and Transcription

Cell Cycle Arrest

Apoptosis
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Potential Cancer Signaling Pathways Modulated by Salicylanilides

Salicylanilide Derivatives
(including Etofesalamide)

Wnt/β-catenin Pathway

Inhibition

mTORC1 Pathway

Inhibition

STAT3 Pathway

Inhibition

NF-κB Pathway

Inhibition

Inhibition of:
- Proliferation

- Survival
- Metastasis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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